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Compound of Interest

4'-Methylbiphenyl-4-sulfonyl!
Compound Name:

chloride
CAS No.: 101366-51-2
Cat. No.: B1586437

Get Quote

\ J

CAS: 101366-51-2 | Formula: C13H11ClO2S | MW: 266.74 g/mol [1]

Executive Summary

4'-Methylbiphenyl-4-sulfonyl chloride is a specialized organosulfur building block critical to
the development of sulfonamide-based pharmaceuticals and advanced organic materials.
Distinguished by its biphenyl core, this compound offers enhanced lipophilicity and pi-stacking
potential compared to simple phenyl analogs like tosyl chloride. Its primary utility lies in its role
as a robust electrophile for introducing the 4'-methylbiphenyl-4-sulfonyl moiety—a
pharmacophore often associated with improved metabolic stability and receptor binding affinity
in medicinal chemistry.

This guide provides a comprehensive analysis of its physicochemical properties, synthetic
pathways, and handling protocols, designed for researchers requiring high-purity derivatization
reagents.

Chemical Identity & Structural Analysis
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The compound consists of a biphenyl scaffold substituted at the para positions of opposing
rings. The 4'-methyl group acts as a weak electron donor, while the 4-sulfonyl chloride group
serves as a strong electron-withdrawing electrophile.

Parameter Specification

IUPAC Name 4-(4-Methylphenyl)benzenesulfonyl chloride

4'-Methyl-4-biphenylsulfonyl chloride; 4-(p-
Common Synonyms )
Tolyl)benzenesulfonyl chloride

CAS Number 101366-51-2
SMILES Cclccc(ccl)-c2cec(cc2)S(CNH(=0)=0
InChl Key DBYXACYHGMSPMQ-UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the synthesis workflow and primary reactivity channels for the
compound.

Reaction w/ Amines
(Sulfonamides)

Nucleophilic Attack

4-Methylbiphenyl 510 20°C

(Precursor) Electrophilic Subst.

4'-Methylbiphenyl-4-sulfonyl Chloride
(Active Electrophile)

Reaction w/ Alcohols
(Sulfonate Esters)

Esterification

Degradation (Avoid)

CISO3H (Excess)

Chlorosulfonation

Hydrolysis (H20)
(Sulfonic Acid)

Click to download full resolution via product page

Figure 1: Synthesis via chlorosulfonation and primary downstream reactivity pathways.
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Physical & Thermodynamic Properties

The following data aggregates experimental values and validated predictions. The high melting
point relative to tosyl chloride (MP ~67-69 °C) reflects the increased rigidity and molecular
weight of the biphenyl system.

ble 1: Physicochemical

Property Value | Range Condition / Note
Physical State Solid (Crystalline Powder) @ 20 °C, 1 atm
) ) May yellow upon
Color White to Off-White o )
oxidation/hydrolysis
] ] Sharp transition indicates high
Melting Point 105-110°C )
purity [1]
N ) Theoretical BP >350 °C;
Boiling Point Decomposes o
distillation not recommended
Density ~1.33 g/cm3 Predicted value
) Solid material; dust explosion
Flash Point N/A

hazard feasible

Solubility Profile & Solvent Selection

Solubility is a critical factor for reaction optimization. The sulfonyl chloride moiety is moisture-
sensitive; therefore, anhydrous solvents are mandatory.
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Solvent Solubility Rating Application Note
) Preferred solvent for synthesis
Dichloromethane (DCM) Excellent
and workup.
Use anhydrous; excellent for
Tetrahydrofuran (THF) Good ) )
sulfonamide coupling.
Good for recrystallization at
Toluene Moderate
elevated temperatures.
) Rapid hydrolysis to sulfonic
Water Incompatible ]
acid and HCI.
, Reacts to form sulfonate esters
Alcohols Incompatible

(solvolysis).

Synthetic Utility & Reactivity
Synthesis Mechanism

The industrial standard for synthesis involves the chlorosulfonation of 4-methylbiphenyl.[1]
¢ Reagent: Chlorosulfonic acid (

) acts as both the solvent and the electrophile.

e Mechanism: Electrophilic Aromatic Substitution (EAS). The sulfonyl group directs para to the
phenyl ring linkage due to steric and electronic factors, while the existing methyl group
directs ortho/para on its own ring. However, the biphenyl linkage activates the 4-position of
the unsubstituted ring (or the ring without the methyl, depending on specific conditions,
though 4'-methyl-4-sulfonyl is the target isomer).

» Protocol Insight: Controlling temperature between -5°C and 10°C is crucial to prevent
polysulfonation or chlorination side reactions [2].

Application in Drug Discovery

This compound is a "privileged structure” reagent. The biphenyl sulfonyl moiety is larger than a
phenyl or tolyl group, providing:
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» Hydrophobic Bulk: Fills large hydrophobic pockets in enzyme active sites (e.g., protease
inhibitors).

» Pi-Pi Stacking: The biphenyl system can engage in additional pi-stacking interactions with
aromatic amino acid residues (Phe, Tyr, Trp).

Handling, Stability & Safety Protocols

Hazard Classification: Corrosive (Skin Corr. 1B), Moisture Sensitive.

Storage Conditions

o Temperature: Store at 2—8 °C (Refrigerated).

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). The compound degrades in moist
air, releasing HCl gas.[2]

o Container: Tightly sealed glass vial with a PTFE-lined cap. Avoid metal containers due to
corrosion risk.

Reaction Quenching Protocol (Self-Validating)

When using this reagent, unreacted sulfonyl chloride must be quenched before disposal to
prevent delayed acid generation.

e Cool: Cool the reaction mixture to O °C.

e Add Nucleophile: Slowly add a solution of 10% aqueous ammonium hydroxide or a primary

amine.

 Validation: Monitor pH. The mixture should remain basic. The disappearance of the sulfonyl
chloride spot on TLC (usually less polar than the sulfonamide/acid) confirms destruction.

Experimental Characterization

To verify the identity of 4'-Methylbiphenyl-4-sulfonyl chloride, the following spectroscopic
signatures are diagnostic.
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Nuclear Magnetic Resonance (NMR)[3][4][6]
« H NMR (CDCls, 400 MHz):

o & 2.42 ppm (s, 3H): Methyl group (Ar-CHs).

o 0 7.30—7.50 ppm (m, 4H): Protons on the methyl-substituted ring and protons meta to the
sulfonyl group.

o 6 8.05-8.15 ppm (d, 2H): Protons ortho to the sulfonyl chloride group. This downfield shift
(deshielding) is characteristic of the electron-withdrawing

moiety [3].

Quality Control Check

e Melting Point Test: A range wider than 2°C (e.g., 100-108°C) indicates significant hydrolysis
to the sulfonic acid (MP of acid is typically higher or distinct).

» Visual Inspection: Purity is indicated by a white crystalline appearance. Yellowing suggests
oxidation or contamination with chlorosulfonic acid residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1LA-XFI)IET7 T ZIL-4-R)LRZJL7 A1) K 95% | Sigma-Aldrich [sigmaaldrich.com]
e 2. api.pageplace.de [api.pageplace.de]

 To cite this document: BenchChem. [Technical Monograph: 4'-Methylbiphenyl-4-sulfonyl
Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586437/docs#technical-monograph-4-
methylbiphenyl-4-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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